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Compound of Interest

Compound Name: Pentafluoroiodoethane

Cat. No.: B1347087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentafluoroiodoethane, with the CAS number 354-64-3, is a halogenated alkane that serves

as a valuable building block in organic and organofluorine chemistry.[1] Its chemical formula is

C2F5I, and it is also known by several synonyms including iodopentafluoroethane,

perfluoroethyl iodide, and 1-iodopentafluoroethane.[2] This compound is a gas at standard

conditions and is recognized for its utility in introducing the pentafluoroethyl (C2F5) group into

various molecules.[3] The introduction of this group can dramatically alter the chemical and

physical properties of a compound, such as increasing thermal stability, lipophilicity, and

metabolic stability, which are desirable attributes in the development of pharmaceuticals and

advanced materials.[4] It is primarily used for the initial oligomerization of perfluoroalkyl iodine

and in the production of fluorine-containing fine chemicals, including pharmaceutical

intermediates.[5]

Physicochemical Properties
A summary of the key physicochemical properties of pentafluoroiodoethane is presented

below.
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Property Value Reference

Molecular Formula C2F5I [2]

Molecular Weight 245.92 g/mol

Boiling Point 12-13 °C [1][2]

Melting Point -92 °C [2]

Density 2.085 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.339

Vapor Pressure 738.9 mmHg at 10 °C

InChI 1S/C2F5I/c3-1(4,5)2(6,7)8

InChI Key
UXPOJVLZTPGWFX-

UHFFFAOYSA-N

SMILES FC(F)(F)C(F)(F)I

Synthesis of Pentafluoroiodoethane
Several methods for the synthesis of pentafluoroiodoethane have been reported. One

efficient method involves the conversion of chloropentafluoroethane (CF3CF2Cl), which is a

readily available and low-cost starting material.[4] This process involves a

sulfinatodechlorination reaction followed by iodination in a one-pot synthesis.[4]

Another common laboratory and industrial-scale synthesis involves the reaction of

tetrafluoroethylene with iodine and iodine pentafluoride.[6] Additionally, it can be produced via

the electrochemical fluorination of 1,1,2,2-tetrafluoro-1,2-diiodoethane.[6] A less common

method is the decomposition of the silver salt of heptafluoropropionic acid in the presence of

iodine.[7]

A novel, three-stage synthesis has also been developed starting from perfluoropropylene.[7]

This method involves the conjugate addition to form an intermediate, which then undergoes

defluoromethylation and subsequent decarbonylation to yield the final product.[7]
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Experimental Protocol: Synthesis from
Chloropentafluoroethane
This section details an experimental protocol for the synthesis of pentafluoroiodoethane from

chloropentafluoroethane, based on the sulfinatodechlorination and subsequent iodination

method.[4]

Materials:

Chloropentafluoroethane (CF3CF2Cl)

Sodium dithionite (Na2S2O4)

Sodium bicarbonate (NaHCO3)

Dimethyl sulfoxide (DMSO)

Iodine (I2)

Procedure:

In a reaction vessel, a mixture of sodium dithionite and sodium bicarbonate is prepared in

dimethyl sulfoxide (DMSO).

Chloropentafluoroethane is then introduced into the reaction mixture. The

sulfinatodechlorination reaction proceeds to form the sodium pentafluoroethanesulfinate salt.

Following the completion of the sulfinatodechlorination, a solution of iodine in DMSO is

added to the reaction mixture.

The iodination of the pentafluoroethanesulfinate intermediate occurs at room temperature.

The unstable pentafluoroethanesulfonyl iodide is believed to form as a transient

intermediate, which then decomposes to yield pentafluoroiodoethane and sulfur dioxide

gas.[4]

The resulting pentafluoroiodoethane can then be isolated and purified from the reaction

mixture.
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Synthesis of Pentafluoroiodoethane

Starting Materials

Step 1: Sulfinatodechlorination Step 2: Iodination

Final Product

Chloropentafluoroethane (CF3CF2Cl)

Sodium Pentafluoroethanesulfinate (CF3CF2SO2Na)

Reaction with Na2S2O4/NaHCO3

Na2S2O4, NaHCO3, DMSO

Pentafluoroethanesulfonyl Iodide (CF3CF2SO2I)
(Unstable Intermediate)

Addition of I2

Iodine (I2) in DMSO

Pentafluoroiodoethane (CF3CF2I)

Decomposition

Sulfur Dioxide (SO2)

Decomposition

Click to download full resolution via product page

Caption: One-pot synthesis of Pentafluoroiodoethane from Chloropentafluoroethane.

Reactions and Applications in Drug Development
Pentafluoroiodoethane is a key reagent for introducing the pentafluoroethyl group into organic

molecules, a process known as pentafluoroethylation. This functional group is of significant

interest in medicinal chemistry and drug development. The high electronegativity of the fluorine

atoms can alter the electronic properties of a molecule, influencing its acidity, basicity, and
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dipole moment. Furthermore, the C-F bond is exceptionally strong, which can enhance the

metabolic stability of a drug candidate by blocking sites of oxidative metabolism.

The lipophilicity of a molecule is often increased by the introduction of a pentafluoroethyl group,

which can improve its membrane permeability and oral bioavailability. Pentafluoroiodoethane
is used as a telogen in reactions with tetrafluoroethylene to produce higher perfluoroalkyl

iodides.[3] It also undergoes radical reactions with aromatic compounds to yield

perfluoroethylated aromatic derivatives.[3][7] These derivatives are important intermediates for

the synthesis of more complex molecules, including biologically active compounds.[3] For

instance, it is used in the synthesis of partially fluorinated alcohols, esters, and acids which are

precursors for various medical substances.[3]

Properties and Applications of Pentafluoroiodoethane

Key Properties

Applications

Desired Outcomes in Drug Development

Pentafluoroiodoethane
(CF3CF2I)

Source of C2F5 radical Gas at STP
High Density

Pentafluoroethylation Agent

Intermediate in Drug Synthesis Precursor for Fluoropolymers
and Surfactants

Increased Metabolic Stability Enhanced Lipophilicity Improved Bioavailability

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1347087?utm_src=pdf-body
http://notes.fluorine1.ru/public/2016/6_2016/letters/letter3.html
http://notes.fluorine1.ru/public/2016/6_2016/letters/letter3.html
http://notes.fluorine1.ru/public/pdfs/109_3.pdf
http://notes.fluorine1.ru/public/2016/6_2016/letters/letter3.html
http://notes.fluorine1.ru/public/2016/6_2016/letters/letter3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Logical relationships of Pentafluoroiodoethane's properties and applications.

Safety and Handling
Pentafluoroiodoethane is a gas under pressure and requires careful handling. It can cause

skin and serious eye irritation, as well as respiratory irritation. The risk of explosion exists if the

container is heated under confinement.[1]
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Hazard Class
GHS
Pictograms

Signal Word
Hazard
Statements

Precautionary
Statements

Gases under

pressure
GHS04 Warning

H280: Contains

gas under

pressure; may

explode if

heated.

P410 + P403:

Protect from

sunlight. Store in

a well-ventilated

place.

Skin

corrosion/irritatio

n

GHS07 Warning
H315: Causes

skin irritation.

P302 + P352: IF

ON SKIN: Wash

with plenty of

soap and water.

Serious eye

damage/eye

irritation

GHS07 Warning

H319: Causes

serious eye

irritation.

P305 + P351 +

P338: IF IN

EYES: Rinse

cautiously with

water for several

minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

Specific target

organ toxicity —

single exposure

GHS07 Warning

H335: May

cause respiratory

irritation.

P261: Avoid

breathing gas.

P271: Use only

outdoors or in a

well-ventilated

area. P304 +

P340: IF

INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.
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Handling and Storage:

Use in a well-ventilated area.

Wear protective gloves, eye protection, and face protection.

Store in a cool, dry, and well-ventilated place.[2]

Keep container tightly closed when not in use.[2]

Protect from sunlight and do not expose to temperatures exceeding 50 °C.[2]

Incompatible with strong oxidizing agents, alkali metals, and finely divided metals such as

aluminum.[1][2]

Conclusion
Pentafluoroiodoethane is a versatile and important reagent in modern chemistry. Its ability to

introduce the pentafluoroethyl group makes it a valuable tool for modifying the properties of

organic molecules. For researchers in drug development, the strategic incorporation of this

moiety can lead to compounds with enhanced metabolic stability and improved

pharmacokinetic profiles. While its handling requires adherence to strict safety protocols due to

its properties as a compressed gas and irritant, its utility in the synthesis of novel chemical

entities, particularly in the pharmaceutical and materials science sectors, is well-established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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